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ursodeoxycholic acid N-acetylglucosaminide ursodeoxycholic acid N-acetylglucosaminide
Brand Name: Vulcanchem
CAS No.: 122908-04-7
VCID: VC0218535
InChI: InChI=1S/C32H53NO9/c1-16(5-8-25(37)38)20-6-7-21-26-22(10-12-32(20,21)4)31(3)11-9-19(13-18(31)14-23(26)36)41-30-27(33-17(2)35)29(40)28(39)24(15-34)42-30/h16,18-24,26-30,34,36,39-40H,5-15H2,1-4H3,(H,33,35)(H,37,38)/t16-,18+,19-,20-,21+,22+,23+,24-,26+,27-,28-,29-,30-,31+,32-/m1/s1
SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)NC(=O)C)C)O)C
Molecular Formula: C8 H12 N4 O
Molecular Weight: 595.8 g/mol

ursodeoxycholic acid N-acetylglucosaminide

CAS No.: 122908-04-7

Main Products

VCID: VC0218535

Molecular Formula: C8 H12 N4 O

Molecular Weight: 595.8 g/mol

ursodeoxycholic acid N-acetylglucosaminide - 122908-04-7

CAS No. 122908-04-7
Product Name ursodeoxycholic acid N-acetylglucosaminide
Molecular Formula C8 H12 N4 O
Molecular Weight 595.8 g/mol
IUPAC Name (4R)-4-[(3R,5R,7S,8R,9S,10S,13R,14S,17R)-3-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
Standard InChI InChI=1S/C32H53NO9/c1-16(5-8-25(37)38)20-6-7-21-26-22(10-12-32(20,21)4)31(3)11-9-19(13-18(31)14-23(26)36)41-30-27(33-17(2)35)29(40)28(39)24(15-34)42-30/h16,18-24,26-30,34,36,39-40H,5-15H2,1-4H3,(H,33,35)(H,37,38)/t16-,18+,19-,20-,21+,22+,23+,24-,26+,27-,28-,29-,30-,31+,32-/m1/s1
Standard InChIKey JKXNUFCMIRPBML-ISPNGHFPSA-N
Isomeric SMILES C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)NC(=O)C)C)O)C
SMILES CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)NC(=O)C)C)O)C
Canonical SMILES CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)NC(=O)C)C)O)C
Synonyms GlcNAc-UDCA
UDCA-NAGA
ursodeoxycholic acid N-acetylglucosaminide
PubChem Compound 129793
Last Modified Nov 11 2021
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